N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(methylthio)benzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylbenzamide
• InChI: InChI=1S/C18H13N3OS3/c1-23-12-6-4-5-11(9-12)16(22)21-18-20-14(10-24-18)17-19-13-7-2-3-8-15(13)25-17/h2-10H,1H3,(H,20,21,22)
• InChI Key: UHMBEGINBCUYET-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H13N3OS3
• Molecular Weight: 383.5 g/mol
• CAS No.: 896338-79-7

Description

N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-(methylthio)benzamide is a useful research compound. Its molecular formula is C18H13N3OS3 and its molecular weight is 383.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Gelators

N-(thiazol-2-yl)benzamide derivatives, including compounds with structural similarities to the query chemical, have been synthesized and investigated for their gelation behavior. These compounds, notably those with methyl functionality, demonstrated gelation towards ethanol/water and methanol/water mixtures, highlighting their potential as supramolecular gelators. The gelation process is driven by π-π interaction along with cyclic N–H⋯N and S⋯O interactions, indicating their utility in material science for creating stable gels with low minimum gelator concentrations (Yadav & Ballabh, 2020).

Anti-inflammatory and Analgesic Agents

Research on N-(thiazol-2-yl)-3-(N,N-dimethylamino)benzamide derivatives has shown that some compounds exhibit anti-inflammatory activity across a range of concentrations. Specifically, hydrochloride salts of certain derivatives demonstrated effectiveness without adverse effects on myocardial function, suggesting potential in anti-inflammatory and analgesic applications (Lynch et al., 2006).

Anticancer Activities

Several studies have synthesized and evaluated benzamide derivatives for their anticancer activities. For instance, derivatives with the N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl) structure were found to exhibit moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. Some derivatives showed higher activity than the reference drug, etoposide (Ravinaik et al., 2021).

Antimicrobial Properties

N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives have been synthesized and demonstrated potent antimicrobial activity against both Gram-positive and Gram-negative bacterial strains as well as fungal strains. These compounds were more effective than reference drugs, indicating their potential as new antimicrobial agents (Bikobo et al., 2017).